Cas no 7506-94-7 (5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-1-(2-methoxyethyl)-6-oxo-2-thioxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-1-(2-methoxyethyl)-6-oxo-2-thioxo-, ethyl ester
• CAS No: 7506-94-7
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 577107
• PubChem ID: 3313867
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-1-(2-methoxyethyl)-6-oxo-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-1-(2-methoxyethyl)-6-oxo-2-thioxo-, ethyl ester
• ethyl 3-(2-methoxyethyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carboxylate
• 7506-94-7
• DTXSID20391366
• NSC-407847
• NSC407847

• Inchi： 1S/C10H14N2O4S/c1-3-16-9(14)7-6-11-10(17)12(8(7)13)4-5-15-2/h6H,3-5H2,1-2H3,(H,11,17)
• InChI Key： TUEVGOHGWWRBOW-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(=O)OCC)C(N1CCOC)=O

Computed Properties

• Exact Mass: 258.06752
• Monoisotopic Mass: 258.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 358.4°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.575
• PSA: 67.87